Cas no 431046-19-4 (4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride)
431046-19-4 structure
Product Name:4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
CAS No:431046-19-4
MF:C7H3Cl2F3O3S
MW:295.063129663467
MDL:MFCD18393793
CID:3385437
PubChem ID:17978366
Update Time:2025-04-21
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- BENZENESULFONYL CHLORIDE, 4-CHLORO-2-(TRIFLUOROMETHOXY)-
- 4-chloro-2-(trifluoromethoxy)benzenesulfonyl chloride
- 4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
- XTYSXGIKUCWFNC-UHFFFAOYSA-N
- 898-208-7
- SCHEMBL5704864
- EN300-26354618
- 4-chloro-2-(trifluoromethoxy)benzene-1-sulfonylchloride
- 431046-19-4
-
- MDL: MFCD18393793
- Inchi: 1S/C7H3Cl2F3O3S/c8-4-1-2-6(16(9,13)14)5(3-4)15-7(10,11)12/h1-3H
- InChI Key: XTYSXGIKUCWFNC-UHFFFAOYSA-N
- SMILES: C1(S(Cl)(=O)=O)=CC=C(Cl)C=C1OC(F)(F)F
Computed Properties
- Exact Mass: 293.9132050Da
- Monoisotopic Mass: 293.9132050Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.8Ų
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26354618-0.05g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 0.05g |
$118.0 | 2024-06-18 | |
| Enamine | EN300-26354618-0.1g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 0.1g |
$176.0 | 2024-06-18 | |
| Enamine | EN300-26354618-0.25g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 0.25g |
$252.0 | 2024-06-18 | |
| Enamine | EN300-26354618-0.5g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 0.5g |
$457.0 | 2024-06-18 | |
| Enamine | EN300-26354618-1.0g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 1.0g |
$584.0 | 2024-06-18 | |
| Enamine | EN300-26354618-2.5g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 2.5g |
$1147.0 | 2024-06-18 | |
| Enamine | EN300-26354618-5.0g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 5.0g |
$1695.0 | 2024-06-18 | |
| Enamine | EN300-26354618-10.0g |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
431046-19-4 | 95% | 10.0g |
$2516.0 | 2024-06-18 | |
| 1PlusChem | 1P0291GR-50mg |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonylchloride |
431046-19-4 | 95% | 50mg |
$202.00 | 2024-05-02 | |
| 1PlusChem | 1P0291GR-100mg |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonylchloride |
431046-19-4 | 95% | 100mg |
$272.00 | 2024-05-02 |
4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
431046-19-4 (4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk